methyl 4-{[1-(3,4-dimethylphenyl)-3,5-dioxo-4-pyrazolidinylidene]methyl}benzoate

• IUPAC Name: methyl 4-[(Z)-[1-(3,4-dimethylphenyl)-3,5-dioxopyrazolidin-4-ylidene]methyl]benzoate
• InChI: InChI=1S/C20H18N2O4/c1-12-4-9-16(10-13(12)2)22-19(24)17(18(23)21-22)11-14-5-7-15(8-6-14)20(25)26-3/h4-11H,1-3H3,(H,21,23)/b17-11-
• InChI Key: GGXOQPBQLOJXJH-BOPFTXTBSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C(=O)C(=CC3=CC=C(C=C3)C(=O)OC)C(=O)N2)C
• Isomeric SMILES: CC1=C(C=C(C=C1)N2C(=O)/C(=C\C3=CC=C(C=C3)C(=O)OC)/C(=O)N2)C
• Molecular Formula: C20H18N2O4
• Molecular Weight: 350.4 g/mol

Description

Methyl 4-{[1-(3,4-dimethylphenyl)-3,5-dioxo-4-pyrazolidinylidene]methyl}benzoate, also known as MDPB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. MDPB is a pyrazolidinylidene derivative that has been synthesized using different methods, and its mechanism of action and biochemical effects have been studied extensively.

Mechanism of Action

The mechanism of action of methyl 4-{[1-(3,4-dimethylphenyl)-3,5-dioxo-4-pyrazolidinylidene]methyl}benzoate is not fully understood, but it is believed to involve the inhibition of cyclooxygenase-2 (COX-2) and the downregulation of various inflammatory mediators. methyl 4-{[1-(3,4-dimethylphenyl)-3,5-dioxo-4-pyrazolidinylidene]methyl}benzoate has also been shown to induce apoptosis in cancer cells and to inhibit the proliferation of cancer cells.
Biochemical and Physiological Effects:
methyl 4-{[1-(3,4-dimethylphenyl)-3,5-dioxo-4-pyrazolidinylidene]methyl}benzoate has been shown to have various biochemical and physiological effects, including anti-inflammatory, anti-cancer, and neuroprotective effects. methyl 4-{[1-(3,4-dimethylphenyl)-3,5-dioxo-4-pyrazolidinylidene]methyl}benzoate has been shown to inhibit the production of prostaglandins and other inflammatory mediators, which can reduce inflammation in the body. methyl 4-{[1-(3,4-dimethylphenyl)-3,5-dioxo-4-pyrazolidinylidene]methyl}benzoate has also been shown to induce apoptosis in cancer cells and to inhibit the proliferation of cancer cells. In addition, methyl 4-{[1-(3,4-dimethylphenyl)-3,5-dioxo-4-pyrazolidinylidene]methyl}benzoate has been shown to have neuroprotective effects and to improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using methyl 4-{[1-(3,4-dimethylphenyl)-3,5-dioxo-4-pyrazolidinylidene]methyl}benzoate in lab experiments is its potential as a building block for the synthesis of new materials. methyl 4-{[1-(3,4-dimethylphenyl)-3,5-dioxo-4-pyrazolidinylidene]methyl}benzoate is also relatively easy to synthesize using different methods. However, one limitation of using methyl 4-{[1-(3,4-dimethylphenyl)-3,5-dioxo-4-pyrazolidinylidene]methyl}benzoate in lab experiments is its potential toxicity, and further studies are needed to determine its safety and efficacy.

Future Directions

There are several future directions for the study of methyl 4-{[1-(3,4-dimethylphenyl)-3,5-dioxo-4-pyrazolidinylidene]methyl}benzoate, including the development of new synthetic methods, the study of its potential as a drug delivery system, and the study of its potential as a treatment for various diseases. In addition, further studies are needed to determine the safety and efficacy of methyl 4-{[1-(3,4-dimethylphenyl)-3,5-dioxo-4-pyrazolidinylidene]methyl}benzoate in humans.

Synthesis Methods

Methyl 4-{[1-(3,4-dimethylphenyl)-3,5-dioxo-4-pyrazolidinylidene]methyl}benzoate can be synthesized using different methods, including the reaction of 4-hydroxybenzaldehyde with 3,4-dimethylphenylhydrazine to form 4-(3,4-dimethylphenyl)-3,5-dihydroxybenzaldehyde. This intermediate is then reacted with methyl 4-bromobenzoate to form methyl 4-{[1-(3,4-dimethylphenyl)-3,5-dioxo-4-pyrazolidinylidene]methyl}benzoate. Another method involves the reaction of 4-hydroxybenzaldehyde with 3,4-dimethylphenylhydrazine and methyl 4-bromobenzoate in the presence of a palladium catalyst to form methyl 4-{[1-(3,4-dimethylphenyl)-3,5-dioxo-4-pyrazolidinylidene]methyl}benzoate.

Scientific Research Applications

Methyl 4-{[1-(3,4-dimethylphenyl)-3,5-dioxo-4-pyrazolidinylidene]methyl}benzoate has been studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and material science. In medicinal chemistry, methyl 4-{[1-(3,4-dimethylphenyl)-3,5-dioxo-4-pyrazolidinylidene]methyl}benzoate has been studied for its potential as an anti-inflammatory agent and a potential treatment for cancer. In pharmacology, methyl 4-{[1-(3,4-dimethylphenyl)-3,5-dioxo-4-pyrazolidinylidene]methyl}benzoate has been studied for its potential as a drug delivery system and as a potential treatment for neurological disorders. In material science, methyl 4-{[1-(3,4-dimethylphenyl)-3,5-dioxo-4-pyrazolidinylidene]methyl}benzoate has been studied for its potential as a building block for the synthesis of new materials.